3-Methyl-2-[pyridine-3-carbonyl-amino]-pentanoic acid

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 3-methyl-2-(pyridine-3-carbonylamino)pentanoic acid
• InChI: InChI=1S/C12H16N2O3/c1-3-8(2)10(12(16)17)14-11(15)9-5-4-6-13-7-9/h4-8,10H,3H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: ZFGYYVOLPABCTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)C1=CN=CC=C1

Description

3-Methyl-2-[pyridine-3-carbonyl-amino]-pentanoic acid is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methyl-2-[pyridine-3-carbonyl-amino]-pentanoic acid methyl ester (1.5 g, 5.9 mmol), in methanol (10 mL), THF (9 mL), was added LiOH (1.25 g, 29.9 mmol) dissolved in water (3 mL). The mixture was allowed to stir at room temperature (25° C.) over 3 h. Methanol and THF was stripped off from the reaction mass, acidified the reaction mass using 1.5N HCl (pH=2-3). Extracted the reaction mass with ethyl acetate (100 mL) thrice and dried over sodium sulphate and concentrated to obtain product as pale yellow solid (0.7 g, 50%).